Cas no 69928-34-3 (1,4-diethyl-1,4-bis(naphthalen-1-ylmethyl)piperazinediium dichloride)
69928-34-3 structure
Product Name:1,4-diethyl-1,4-bis(naphthalen-1-ylmethyl)piperazinediium dichloride
CAS No:69928-34-3
MF:C30H36Cl2N2
MW:495.526246070862
CID:1740272
PubChem ID:3053439
Update Time:2025-04-21
1,4-diethyl-1,4-bis(naphthalen-1-ylmethyl)piperazinediium dichloride Chemical and Physical Properties
Names and Identifiers
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- 1,4-diethyl-1,4-bis(naphthalen-1-ylmethyl)piperazinediium dichloride
- 1,4-diethyl-1,4-bis(naphthalen-1-ylmethyl)piperazine-1,4-diium,dichloride
- 1,4-Diethyl-1,4-bis[(naphthalen-1-yl)methyl]piperazine-1,4-diium dichloride
- DTXSID00990194
- 1,4-Bis(naphthylmethyl)-1,4-diethylpiperazinium dichloride
- Piperazinium, 1,4-bis(alpha-naphthylmethyl)-1,4-diethyl-, dichloride
- 69928-34-3
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- Inchi: 1S/C30H36N2.2ClH/c1-3-31(23-27-15-9-13-25-11-5-7-17-29(25)27)19-21-32(4-2,22-20-31)24-28-16-10-14-26-12-6-8-18-30(26)28;;/h5-18H,3-4,19-24H2,1-2H3;2*1H/q+2;;/p-2
- InChI Key: BFSDZDZMCANBLR-UHFFFAOYSA-L
- SMILES: [Cl-].[Cl-].[N+]1(CC)(CC2=CC=CC3C=CC=CC2=3)CC[N+](CC)(CC2=CC=CC3C=CC=CC2=3)CC1
Computed Properties
- Exact Mass: 457.944
- Monoisotopic Mass: 494.2255545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 540
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,4-diethyl-1,4-bis(naphthalen-1-ylmethyl)piperazinediium dichloride Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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